2-Bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid

• IUPAC Name: 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
• InChI: InChI=1S/C7H4BrN3O2/c8-7-9-5-2-1-4(6(12)13)3-11(5)10-7/h1-3H,(H,12,13)
• InChI Key: VIVLLDIWMJDPKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=NN2C=C1C(=O)O)Br
• Molecular Formula: C7H4BrN3O2
• Molecular Weight: 242.03 g/mol
• CAS RN: 1784165-37-2

Description

The [1,2,4]triazolo[1,5-a]pyridine derivatives are a class of non-naturally occurring small molecules. These compounds contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyridines has been a subject of research for many years. The methods are classified according to the types of reagents used. A common approach to constructing the [1,2,4]triazolo[1,5-a]pyridine skeleton is the oxidative cyclization of N-(2-pyridyl)amidines.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[1,5-a]pyridine derivatives is characterized by a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[1,5-a]pyridines are diverse and depend on the specific substituents present on the molecule. These reactions often involve the formation of new bonds at the nitrogen or carbon atoms of the triazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of [1,2,4]triazolo[1,5-a]pyridine derivatives can vary widely depending on their specific structure and substituents. For example, 6-Bromo-[1,2,4]triazolo[1,5-a]pyridine has a molecular weight of 198.02 and is a solid at room temperature.

Scientific Research Applications

Chemical Synthesis and Transformations

2-Bromo-[1,2,4]triazolo[1,5-a]pyridine derivatives have been explored in various chemical synthesis processes. For instance, Abarca, Ballesteros, and Blanco (2006) demonstrated that Bromo-3-methyl-(1,2,3)triazolo(1,5-a)pyridine can decompose to form a pyridylcarbene intermediate, leading to the formation of various bromopyridinyl compounds (Abarca, Ballesteros, & Blanco, 2006). Similarly, Jones, Mouat, and Tonkinson (1985) showed that triazolopyridines undergo ring opening reactions with loss of nitrogen, resulting in dibromomethyl and other derivatives of pyridine (Jones, Mouat, & Tonkinson, 1985).

Antibacterial Activity

The compound's derivatives have been studied for their antibacterial properties. Xiao et al. (2014) synthesized various 2,6-bis(6-substituted-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-3-yl)pyridine derivatives and investigated their in vitro antibacterial activity. The results revealed promising activity against Escherichia coli and Pseudomonas aeruginosa (Xiao et al., 2014).

Novel Synthesis Methods

Kovtunenko et al. (2019) developed a new method for constructing [1,2,4]triazolo[1,5-a]pyridine systems. They utilized quaternization of 4-amino-4H-1,2,4-triazole with γ-bromodipnones to form quaternary salts that were cyclized into [1,2,4]triazolo[1,5-a]-pyridine derivatives (Kovtunenko et al., 2019).

Plant Ecosystem Health

Moran (2003) investigated substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, including those related to 2-Bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid, for their herbicidal activity on various vegetation. These compounds were found to have excellent herbicidal activity at low application rates (Moran, 2003).

Electrochemical Properties

Tan, Feng, and Peng (2007) studied the electrochemical properties of 2,6-bis(6-aryl-[1,2,4]-triazolo[3,4-b][1,3,4]-thiadiazole-3-yl)pyridines. Their research highlighted the high ionization potentials and good affinity of these compounds (Tan, Feng, & Peng, 2007).

Safety and Hazards

The safety and hazards associated with [1,2,4]triazolo[1,5-a]pyridine derivatives can also vary depending on the specific compound. For instance, 6-Bromo-[1,2,4]triazolo[1,5-a]pyridine is classified as an Eye Irritant 2, Skin Irritant 2, and STOT SE 3, indicating that it can cause eye and skin irritation and may cause respiratory irritation.

Future Directions

The [1,2,4]triazolo[1,5-a]pyridine derivatives have found wide application in drug design. Therefore, future research will likely continue to explore new synthesis methods, investigate their biological activities, and develop new drug candidates based on these compounds.